Cas no 1261853-79-5 (3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261853-79-5
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• CID: 4996674
• Update Time: 2025-10-28

3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9ClF4O/c15-8-9-4-11(6-12(16)5-9)10-2-1-3-13(7-10)20-14(17,18)19/h1-7H,8H2
• InChI Key： PTWMAEGMRLXBME-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261853-79-5)

The compound 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261853-79-5) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring a chloromethyl group, a fluoro substituent, and a trifluoromethoxy moiety, makes it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and agrochemical development.

One of the key reasons for the growing popularity of 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl is its role in the synthesis of bioactive molecules. The presence of both fluorine and chlorine atoms enhances the compound's ability to interact with biological targets, making it a valuable intermediate in the development of new therapeutic agents. Recent studies have highlighted its utility in creating kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical in treating diseases such as cancer and neurological disorders.

In addition to its pharmaceutical applications, 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl is also explored in the field of advanced materials. The trifluoromethoxy group imparts unique electronic properties, making the compound suitable for use in organic electronics and liquid crystal displays (LCDs). Its stability under various conditions further enhances its appeal for industrial applications. As the demand for high-performance materials continues to rise, this compound is poised to play a pivotal role in innovation.

Another area where 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl shows promise is in agrochemical research. The combination of halogenated groups in its structure contributes to its potential as a precursor for pesticides and herbicides. With the global focus on sustainable agriculture and reduced environmental impact, researchers are actively investigating how this compound can be leveraged to develop safer and more effective agrochemicals.

The synthesis and handling of 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl require specialized knowledge due to its reactive chloromethyl group. Proper storage conditions and handling protocols are essential to ensure its stability and efficacy. Laboratories and manufacturers must adhere to stringent quality control measures to maintain the compound's purity and performance. This attention to detail underscores the compound's importance in high-stakes applications.

From a commercial perspective, the market for 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl is expanding, driven by its diverse applications. Suppliers and distributors are increasingly offering this compound to meet the demands of research institutions, pharmaceutical companies, and material science laboratories. Its CAS No. 1261853-79-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Looking ahead, the future of 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl appears bright, with ongoing research uncovering new possibilities. Whether in drug development, material science, or agrochemical innovation, this compound continues to demonstrate its value. As scientists and engineers push the boundaries of what's possible, 3-Chloromethyl-5-fluoro-3'-(trifluoromethoxy)biphenyl will undoubtedly remain a key player in cutting-edge advancements.